Cas no 123-18-2 (2,6,8-Trimethyl-4-nonanone)
2,6,8-Trimethyl-4-nonanone structure
Product Name:2,6,8-Trimethyl-4-nonanone
CAS No:123-18-2
MF:C12H24O
MW:184.318364143372
MDL:MFCD00048361
CID:81975
Update Time:2026-05-14
2,6,8-Trimethyl-4-nonanone Chemical and Physical Properties
Names and Identifiers
-
- 2,6,8-Trimethyl-4-nonanone
- 2,6,8-trimethylnonan-4-one
- 2,4,8-trimethyl-4-nonanone
- 2,4-HEXADIEN-1-OL
- 2,6,8-Trimethyl-nonan-4-on
- 2,6,8-trimethyl-nonan-4-one
- 2,6,8-trimethylnonane-4-one
- 4-NONANONE,2,6,8-TRIMETHYL
- DSSTox_CID_6998
- EINECS 204-607-3
- Isobutyl heptyl ketone
- rac.-2,6,8-Trimethylnonanon-(4)
- 2,6,8-trimethyl-4-nonanon
- 2,4,8-Trimethylnonan-6-one
- 2,6,8-trimethylnonan-
- ISO-BUTYL HEPTYL KETONE
- 2,6,8-TRIMETHYL-4-NONONE
- 4-nonanone,2,6,8-trimethyl-
-
- MDL: MFCD00048361
- Inchi: 1S/C12H24O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h9-11H,6-8H2,1-5H3
- InChI Key: GFWVDQCGGDBTBS-UHFFFAOYSA-N
- SMILES: CC(C)CC(C)CC(=O)CC(C)C
Computed Properties
- Exact Mass: 184.18300
- Monoisotopic Mass: 184.182715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Colorless liquid with fruit flavor.
- Density: 0.819
- Melting Point: -75.15°C
- Boiling Point: 219 ºC
- Flash Point: 63 ºC
- Refractive Index: 1.4233
- Water Partition Coefficient: Soluble in alcohol and insoluble in water.
- PSA: 17.07000
- LogP: 3.67390
- Solubility: Insoluble in water, miscible with alcohol / ether, etc
2,6,8-Trimethyl-4-nonanone Security Information
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- TSCA:Yes
2,6,8-Trimethyl-4-nonanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB125378-10 g |
2,6,8-Trimethyl-4-nonanone, 98%; . |
123-18-2 | 98% | 10 g |
€98.00 | 2023-07-20 | |
| abcr | AB125378-10g |
2,6,8-Trimethyl-4-nonanone, 98%; . |
123-18-2 | 98% | 10g |
€98.00 | 2025-02-18 |
2,6,8-Trimethyl-4-nonanone Related Literature
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Martin M. Kimani,David Watts,Leigh A. Graham,Daniel Rabinovich,Glenn P. A. Yap,Julia L. Brumaghim Dalton Trans. 2015 44 16313
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2. Efficient, practical and reproducible reactions of a commercial hydrochlorofluorocarbonJ. Marie Bainbridge,Samantha J. Brown,Paul N. Ewing,Robin R. Gibson,Jonathan M. Percy J. Chem. Soc. Perkin Trans. 1 1998 2541
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3. Synthesis of new bis(tetrahydropyrrolo[3,4-b]carbazoles) with a functionalized diaryl spacerFarokh Mehrabani,Ulf Pindur J. Chem. Soc. Perkin Trans. 1 2001 1406
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4. Synthesis of new bis(tetrahydropyrrolo[3,4-b]carbazoles) with a functionalized diaryl spacerFarokh Mehrabani,Ulf Pindur J. Chem. Soc. Perkin Trans. 1 2001 1406
-
5. Novel rearrangement of an isoxazole to a pyrrole. X-Ray molecular structure of diethyl 5-(ethoxycarbonylmethyl)pyrrole-2,4-dicarboxylateGábor Doleschall,Péter Seres,Lászlo Párkányi,Gábor Tóth,Atilla Almásy,éva Bihátsi-Karsai J. Chem. Soc. Perkin Trans. 1 1986 927
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